1,5-dimethyl-1H-1,2,4-triazole hydrochloride

• IUPAC Name: 1,5-dimethyl-1,2,4-triazole;hydrochloride
• InChI: InChI=1S/C4H7N3.ClH/c1-4-5-3-6-7(4)2;/h3H,1-2H3;1H
• InChI Key: LGSQZBVCGMBILW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=NN1C.Cl
• Molecular Formula: C4H8ClN3
• Molecular Weight: 133.58 g/mol
• CAS No.: 2866307-10-8

Description

1,5-Dimethyl-1H-1,2,4-triazole hydrochloride is a heterocyclic compound that belongs to the class of 1,2,4-triazoles. These compounds are known for their diverse biological activities and are widely used in various fields such as pharmaceuticals, agriculture, and materials science. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-dimethyl-1H-1,2,4-triazole hydrochloride typically involves the cyclization of appropriate precursors. One common method involves the reaction of hydrazine or substituted hydrazines with suitable electrophiles . The reaction conditions are generally mild, and the process can be carried out in the presence of catalysts to improve yield and selectivity.

Industrial Production Methods

Industrial production methods for this compound often involve multi-step synthesis routes that are optimized for large-scale production. These methods may include the use of continuous flow reactors and other advanced technologies to ensure high efficiency and consistency in product quality .

Chemical Reactions Analysis

Types of Reactions

1,5-Dimethyl-1H-1,2,4-triazole hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form different reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted triazoles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole oxides, while substitution reactions can produce a wide range of substituted triazoles with different functional groups .

Scientific Research Applications

1,5-Dimethyl-1H-1,2,4-triazole hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with various biological targets.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial products.

Mechanism of Action

The mechanism of action of 1,5-dimethyl-1H-1,2,4-triazole hydrochloride involves its interaction with specific molecular targets and pathways. For example, it can bind to enzymes and inhibit their activity, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,5-dimethyl-1H-1,2,4-triazole hydrochloride include other 1,2,4-triazoles such as:

• 1,2,4-Triazole-3-carboxylates
• 1,3,5-Trisubstituted 1,2,4-triazoles
• 2-Hydroxy-5,7-dimethyl-1,2,4-triazolopyrimidine

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its hydrochloride salt form also enhances its solubility and stability, making it more versatile for various applications compared to other similar compounds .